![molecular formula C10H11ClN2 B3024962 [(6-Chloro-7-methyl-1H-indol-2-yl)-methyl]amine CAS No. 883529-85-9](/img/structure/B3024962.png)
[(6-Chloro-7-methyl-1H-indol-2-yl)-methyl]amine
Overview
Description
“[(6-Chloro-7-methyl-1H-indol-2-yl)-methyl]amine” is a chemical compound that belongs to the class of indole derivatives . Indole derivatives are known for their diverse biological activities and have been found in many important synthetic drug molecules .
Molecular Structure Analysis
Indole is a heterocyclic compound that contains a benzenoid nucleus and has 10 π-electrons, which makes them aromatic in nature . The specific molecular structure of “this compound” would require further analysis.Scientific Research Applications
Synthesis and Structural Analysis
[(6-Chloro-7-methyl-1H-indol-2-yl)-methyl]amine and related compounds are utilized in the synthesis of various indole and gramine derivatives. Lovel Kukuljan et al. (2016) reported the synthesis of 1-(5-methyl-1H-indol-6-yl)ethan-1-one and its derivatization to a gramine derivative, showcasing their structural versatility for potential applications in medicinal chemistry and materials science. The compounds were characterized using IR, NMR, mass spectroscopy, and X-ray diffraction, revealing interactions like hydrogen bonds and π-π interactions which could influence their biological activity and material properties (Lovel Kukuljan, K. Kranjc, & F. Perdih, 2016).
Catalysis and Chemical Transformations
The compound and its derivatives serve as key intermediates in catalytic processes and chemical transformations. For instance, T. Senthamarai et al. (2018) explored the use of cobalt oxide nanoparticles in the reductive amination process, highlighting the importance of N-methyl- and N-alkylamines in industrial chemistry. Such compounds are crucial in synthesizing life-science molecules, demonstrating the broad applicability of indole-based amines in producing bioactive molecules and fine chemicals (T. Senthamarai, K. Murugesan, Kishore Natte, et al., 2018).
Antimicrobial and Antioxidant Activities
Indole derivatives, including those related to this compound, have been investigated for their biological activities. A. R. Saundane et al. (2013) synthesized 5-(2-methyl-1H-indol-3-yl)-1,3,4-oxadiazol-2-amine derivatives and evaluated their antimicrobial and antioxidant activities. The study revealed that certain derivatives exhibited significant antibacterial, antifungal, and antioxidant properties, suggesting the potential of these compounds in developing new therapeutic agents (A. R. Saundane, Vaijinath A. Verma, & V. Katkar, 2013).
Dual Inhibitors for Neurodegenerative Diseases
Research by Oscar M. Bautista-Aguilera et al. (2014) on indole derivatives led to the identification of compounds as dual inhibitors for cholinesterase and monoamine oxidase, which are target enzymes in the treatment of neurodegenerative diseases like Alzheimer's. This highlights the therapeutic potential of indole-based compounds in addressing complex diseases through multi-targeted approaches (Oscar M. Bautista-Aguilera, Abdelouahid Samadi, M. Chioua, et al., 2014).
Future Directions
properties
IUPAC Name |
(6-chloro-7-methyl-1H-indol-2-yl)methanamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClN2/c1-6-9(11)3-2-7-4-8(5-12)13-10(6)7/h2-4,13H,5,12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HECWFEVSLMFIBR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC2=C1NC(=C2)CN)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.66 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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